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Compound of Interest

Compound Name: Tetrahexylammonium chloride

Cat. No.: B1213433 Get Quote

An In-depth Technical Guide to the Physical Properties of Tetrahexylammonium Chloride

Introduction
Tetrahexylammonium chloride (THAC) is a quaternary ammonium salt with the chemical

formula C₂₄H₅₂NCl. It consists of a central nitrogen atom bonded to four hexyl chains, with a

chloride counter-ion. As a cationic surfactant, THAC has applications as a phase transfer

catalyst, in the preparation of ionic liquids, and in various organic synthesis and

electrochemistry applications.[1] Its long alkyl chains give it significant hydrophobic character,

influencing its physical properties and behavior in different solvent systems. This guide

provides a comprehensive overview of the known physical properties of Tetrahexylammonium
chloride, details the experimental protocols for their determination, and presents this data for

researchers, scientists, and professionals in drug development.

Physicochemical Data
The core physical properties of Tetrahexylammonium chloride are summarized in the table

below. This data is essential for understanding the compound's behavior in experimental and

industrial settings.
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Physical Property Value Source(s)

IUPAC Name Tetrahexylazanium chloride [2]

CAS Number 5922-92-9 [1][3]

Molecular Formula C₂₄H₅₂NCl (or C₂₄H₅₂N·Cl) [1][3]

Molecular Weight 390.13 g/mol [1][2][3][4][5]

Appearance
White to off-white crystalline

powder/solid.[1][3][6]
[1][3][6]

Melting Point 111 - 113 °C [3][5][6][7][8]

Boiling Point 544.68 °C (Rough estimate) [3][7]

Density 0.8770 g/cm³ (Rough estimate) [3][7]

Solubility
Soluble in organic solvents;

limited solubility in water.[1]
[1]

Stability

Stable under standard ambient

conditions. It is hygroscopic

and incompatible with strong

oxidizing agents.[3][6][8]

[3][6][8]

Experimental Protocols
The determination of the physical properties of chemical compounds like

Tetrahexylammonium chloride is guided by standardized methodologies to ensure accuracy

and reproducibility. The Organisation for Economic Co-operation and Development (OECD)

provides a set of internationally accepted guidelines for the testing of chemicals.[9][10][11][12]

[13]

Workflow for Physical Property Characterization
The general process for determining the physical properties of a chemical substance is outlined

in the diagram below.
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Experimental Workflow for Physical Property Characterization
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Caption: Workflow for characterizing a chemical's physical properties.

Melting Point Determination (OECD Guideline 102)
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The melting point is a critical indicator of a substance's purity. For a crystalline solid like

Tetrahexylammonium chloride, a sharp melting range is expected.

Apparatus: A capillary melting point apparatus (e.g., Mel-Temp or Thiele tube) or a

Differential Scanning Calorimeter (DSC).

Principle: The sample is heated at a controlled rate, and the temperature range from the

initial melting of the first droplet to the complete liquefaction of the solid is recorded.

Methodology (Capillary Method):

A small, dry amount of Tetrahexylammonium chloride powder is packed into a capillary

tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated rapidly to a temperature approximately 15-20 °C below the expected

melting point (111 °C).

The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

The temperature at which the first liquid appears (T_start) and the temperature at which

the last solid particle disappears (T_end) are recorded. The melting range is reported as

T_start - T_end.

Data Interpretation: A narrow melting range (e.g., 0.5-1.0 °C) is indicative of high purity.

Impurities typically cause a depression and broadening of the melting range.

Solubility Determination (OECD Guideline 105 - Water
Solubility)
This protocol, often referred to as the "flask method," is used to determine the saturation mass

concentration of a substance in water. Given THAC's limited water solubility, this method is

appropriate.

Apparatus: Erlenmeyer flasks, a constant temperature shaker or magnetic stirrer, a

centrifuge, and an analytical method suitable for quantifying THAC (e.g., HPLC, ion
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chromatography).

Principle: A surplus of the test substance is equilibrated with the solvent (water) at a constant

temperature. The concentration of the substance in the aqueous phase is then determined

after separating the undissolved solid.

Methodology:

An excess amount of Tetrahexylammonium chloride is added to a known volume of

deionized water in a flask.

The flask is sealed and agitated in a constant temperature bath (e.g., 20 °C) for a

sufficient period to reach equilibrium. A preliminary test is run to determine the time to

equilibrium (e.g., agitating for 24, 48, and 72 hours and analyzing concentrations).

Once equilibrium is reached, the mixture is allowed to settle, and the phases are

separated, typically by centrifugation at a controlled temperature to avoid temperature-

induced precipitation.[14][15]

A sample of the clear, supernatant aqueous phase is carefully removed.

The concentration of Tetrahexylammonium chloride in the sample is determined using a

validated analytical method.

The experiment is performed at least in duplicate.

Considerations for Ionic Liquids: The amphiphilic nature of some ionic liquids can make it

difficult to distinguish between dissolved and dispersed (micellar) material.[15] Centrifugation

is a critical step to ensure only the truly dissolved fraction is analyzed. For solubility in

organic solvents, the same principle applies, but the analytical method must be adapted for

the specific solvent.

Structure-Property Relationships
The physical properties of Tetrahexylammonium chloride are directly related to its molecular

structure.
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Caption: Relationship between THAC's structure and its properties.

Solubility: The four long hexyl chains create a nonpolar, hydrophobic character, which

dominates the molecule's behavior. This explains its high solubility in organic solvents and

limited solubility in polar water.[1] In aqueous solutions, the hydrophobic effect drives the

aggregation of the hexyl chains, which can lead to micelle formation above a certain

concentration.

Melting Point: The melting point of ionic salts is influenced by factors like ion size, symmetry,

and the strength of the electrostatic interactions in the crystal lattice. The large, somewhat

symmetrical tetrahexylammonium cation and the small chloride anion pack into a stable

crystal lattice, requiring significant thermal energy (111-113 °C) to break apart, resulting in a

relatively high melting point compared to some other ionic liquids with more asymmetric

cations or larger, charge-diffuse anions.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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